5-Butyl-1,3-benzodioxole
Overview
Description
5-Butyl-1,3-benzodioxole is an organic compound with the molecular formula C11H14O2 . It is also known as 4-Butyl-1,2-methylenedioxybenzene and 1-(3,4-Methylenedioxyphenyl)butane . It is a derivative of 1,3-Benzodioxole, which is a benzene derivative and a heterocyclic compound containing the methylenedioxy functional group .
Synthesis Analysis
The synthesis of 5-Butyl-1,3-benzodioxole or its derivatives involves several steps. For instance, in the synthesis of N-(benzo[d][1,3]dioxol-5-yl)-2-(one-benzylthio) acetamide compounds, empirical modifications were used. The compounds were synthesized in a three-step reaction and characterized by 1H NMR, 13C NMR, and high-resolution mass spectrometry .Molecular Structure Analysis
The molecular weight of 5-Butyl-1,3-benzodioxole is 178.23 . It contains a total of 27 atoms, including 14 Hydrogen atoms, 11 Carbon atoms, and 2 Oxygen atoms .Scientific Research Applications
Anti-Tumor Efficiency Improvement
5-Butyl-1,3-benzodioxole derivatives have been found to improve the anti-tumor efficiency of arsenicals . These derivatives were conjugated with arsenical precursors, resulting in fabricated arsenicals that were eliminated much slower in mice and maintained an efficient concentration in the blood for a longer time than that of the arsenical precursors . They also performed better in anti-proliferation by inhibiting the thioredoxin system to induce oxidative stress, and concomitantly to initiate apoptosis in vitro and in vivo .
Treatment of Leukemia and Other Tumors
The fabricated arsenicals reversed the hemogram of tumor-bearing mice to normal and eliminated the tumor without causing damage to any organs . This shows a good design strategy and pre-clinical application for leukemia and other tumors .
Inhibition of Microsomal Cytochrome-P450-Family Enzymes
Stiripentol, a second-line adjunctive treatment for epilepsy with a good safety profile, inhibits microsomal cytochrome-P450-family enzymes to extend the retention time of co-administration . The 1,3-benzodioxole responsible for the inhibition and its metabolic derivatives were used in the creation of these arsenicals .
Induction of Oxidative Stress
The fabricated arsenicals inhibit the thioredoxin system to induce oxidative stress . This is a key mechanism in their anti-proliferative effects .
Initiation of Apoptosis
In addition to inducing oxidative stress, the fabricated arsenicals also initiate apoptosis in vitro and in vivo . This is another important mechanism in their anti-tumor effects .
Improved Process for Continuous Acylation
5-Butyl-1,3-benzodioxole can be used in the improved process for the continuous acylation of 1,3-Benzodioxole .
Mechanism of Action
Target of Action
5-Butyl-1,3-benzodioxole is a derivative of 1,3-Benzodioxole, which has been reported to interact with the auxin receptor TIR1 (Transport Inhibitor Response 1) . This receptor plays a crucial role in plant growth and development .
Mode of Action
The compound interacts with its target, the auxin receptor TIR1, resulting in the enhancement of root-related signaling responses . This interaction leads to changes in the plant’s growth patterns, particularly promoting root growth .
Biochemical Pathways
The interaction of 5-Butyl-1,3-benzodioxole with TIR1 affects the auxin signaling pathway, which is essential for plant growth and development . This interaction enhances the auxin response, leading to the down-regulation of root growth-inhibiting genes .
Result of Action
The primary result of 5-Butyl-1,3-benzodioxole’s action is the promotion of root growth in plants . This is achieved through the enhancement of root-related signaling responses and the down-regulation of root growth-inhibiting genes .
Safety and Hazards
The safety data sheet for 1,3-Benzodioxole, a related compound, indicates that it is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
properties
IUPAC Name |
5-butyl-1,3-benzodioxole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-2-3-4-9-5-6-10-11(7-9)13-8-12-10/h5-7H,2-4,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHSJAUIDOGFRGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC2=C(C=C1)OCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20515762 |
Source
|
| Record name | 5-Butyl-2H-1,3-benzodioxole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20515762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Butyl-1,3-benzodioxole | |
CAS RN |
16929-05-8 |
Source
|
| Record name | 5-Butyl-2H-1,3-benzodioxole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20515762 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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